4-(2-chlorophenyl)-N-(2-ethoxyphenyl)piperazine-1-carboxamide

• IUPAC Name: 4-(2-chlorophenyl)-N-(2-ethoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H22ClN3O2/c1-2-25-18-10-6-4-8-16(18)21-19(24)23-13-11-22(12-14-23)17-9-5-3-7-15(17)20/h3-10H,2,11-14H2,1H3,(H,21,24)
• InChI Key: HFUXOFCKCFMHSF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CCN(CC2)C3=CC=CC=C3Cl
• Molecular Formula: C19H22ClN3O2
• Molecular Weight: 359.8 g/mol

Description

4-(2-chlorophenyl)-N-(2-ethoxyphenyl)piperazine-1-carboxamide is a synthetic organic compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse pharmacological activities and are often used in medicinal chemistry for the development of new therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-chlorophenyl)-N-(2-ethoxyphenyl)piperazine-1-carboxamide typically involves the reaction of 2-chlorophenylpiperazine with 2-ethoxyphenyl isocyanate. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, under reflux conditions. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the chloro-substituted phenyl ring, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalization reactions.

Biology

In biological research, piperazine derivatives are often studied for their potential as enzyme inhibitors or receptor modulators. This compound may exhibit similar properties.

Medicine

Medicinally, piperazine derivatives have been explored for their potential as antipsychotic, antidepressant, and anti-inflammatory agents. This compound could be investigated for similar therapeutic applications.

Industry

In the industrial sector, such compounds can be used in the development of new materials, including polymers and coatings, due to their chemical stability and reactivity.

Mechanism of Action

The mechanism of action of 4-(2-chlorophenyl)-N-(2-ethoxyphenyl)piperazine-1-carboxamide would depend on its specific interactions with biological targets. Typically, piperazine derivatives interact with neurotransmitter receptors or enzymes, modulating their activity. The molecular targets and pathways involved would need to be identified through experimental studies.

Comparison with Similar Compounds

Similar Compounds

4-(2-chlorophenyl)piperazine: A simpler derivative without the ethoxyphenyl group.

N-(2-ethoxyphenyl)piperazine: Lacks the chlorophenyl group.

1-(2-chlorophenyl)piperazine: Similar structure but different substitution pattern.

Uniqueness

The uniqueness of 4-(2-chlorophenyl)-N-(2-ethoxyphenyl)piperazine-1-carboxamide lies in its combined structural features, which may confer distinct pharmacological properties compared to its simpler analogs.